N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazide

• Molecular Formula: C21H25N3O6
• Molecular Weight: 415.4 g/mol
• IUPAC Name: N-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]-4-(4-methoxy-3-methylphenyl)butanamide
• InChI: InChI=1S/C21H25N3O6/c1-14-10-15(8-9-18(14)28-2)6-5-7-21(25)23-22-13-16-11-19(29-3)20(30-4)12-17(16)24(26)27/h8-13H,5-7H2,1-4H3,(H,23,25)/b22-13+
• InChI Key: XLSJQACVNIUFGQ-LPYMAVHISA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)CCCC(=O)N/N=C/C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)OC
• SMILES: CC1=C(C=CC(=C1)CCCC(=O)NN=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)OC

Description

N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazide, also known as DMNB-4-MeO-Ph-BH, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to possess unique biochemical and physiological properties, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH is not fully understood. However, it is believed that this compound exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH has been shown to possess unique biochemical and physiological effects. This compound has been shown to possess potent anti-inflammatory properties and has been used in various studies to investigate its potential as an anti-inflammatory agent. Additionally, N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH has been shown to possess potent antioxidant properties, making it a promising candidate for various studies investigating the role of oxidative stress in various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH is its potent anti-cancer properties. This compound has been shown to possess potent anti-cancer properties and has been used in various studies to investigate its potential as a cancer treatment. Additionally, N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH has been shown to possess potent anti-inflammatory and antioxidant properties, making it a promising candidate for various studies investigating the role of oxidative stress and inflammation in various diseases. However, one of the major limitations of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH. One potential direction is to investigate the potential of this compound as a treatment for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to investigate the potential of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH as a treatment for various types of cancer. Finally, future studies are needed to investigate the potential of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH as a treatment for various neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-methoxy-3-methylbenzaldehyde with hydrazine hydrate to form 4-(4-methoxy-3-methylphenyl)butanehydrazide. The second step involves the reaction of this intermediate product with 4,5-dimethoxy-2-nitrobenzaldehyde to form the final product, N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH.

Scientific Research Applications

N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH has been extensively studied for its potential applications in scientific research. This compound has been shown to possess unique biochemical and physiological properties, making it a promising candidate for various research studies. One of the major applications of N'-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylidene]-4-(4-methoxy-3-methylphenyl)butanehydrazideh-BH is in the field of cancer research. This compound has been shown to possess potent anti-cancer properties and has been used in various studies to investigate its potential as a cancer treatment.